![molecular formula C15H17FN2O2S B2407018 N-[Cyano(oxolan-3-yl)methyl]-3-(2-fluorophenyl)sulfanylpropanamide CAS No. 1436230-28-2](/img/structure/B2407018.png)
N-[Cyano(oxolan-3-yl)methyl]-3-(2-fluorophenyl)sulfanylpropanamide
Description
N-[Cyano(oxolan-3-yl)methyl]-3-(2-fluorophenyl)sulfanylpropanamide is a novel compound that has gained significant attention in the scientific community. The compound is also known as BAY 73-6691 and is a potent inhibitor of soluble guanylate cyclase (sGC). sGC is a critical enzyme that plays a vital role in the regulation of the cardiovascular system. The compound has shown promising results in various pre-clinical studies and is being investigated for its therapeutic potential in various cardiovascular diseases.
Scientific Research Applications
Quantum Mechanical and Spectroscopic Studies
Compounds with similar structural elements have been characterized using spectroscopic methods and quantum mechanical studies to understand their chemical behavior and interaction with biological targets. For example, Bicalutamide, characterized by similar functional groups, has been extensively studied for its interaction with cancer proteins through molecular docking, highlighting its potential in drug discovery and development (Chandralekha et al., 2019).
Colorimetric Sensing
Derivatives of benzamides, which share a similar cyano and fluorophenyl functional groups, have been synthesized and explored for their applications in colorimetric sensing of anions. This includes the ability to detect fluoride ions in solution through a color transition, indicating potential applications in environmental monitoring and diagnostics (Younes et al., 2020).
Synthesis and Structural Analysis
Research into the synthesis and crystallography of related compounds provides insights into the molecular structure and reactivity, which are crucial for the development of new materials or pharmaceuticals. Studies on the synthesis and crystal structures of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives offer valuable information on solid-state properties and hydrogen bonding interactions (Younes et al., 2020).
Antimicrobial Applications
The antimicrobial evaluation of novel thiazole, pyridone, and other heterocyclic compounds bearing sulfonamide moieties, similar in structural complexity to the compound , showcases the potential of such chemicals in developing new antimicrobial agents (Darwish et al., 2014).
Molecular Docking and Biological Activity
Molecular docking studies of compounds with related structures to N-[Cyano(oxolan-3-yl)methyl]-3-(2-fluorophenyl)sulfanylpropanamide have been conducted to understand their interaction with biological molecules, such as proteins involved in cancer. This type of research is instrumental in the drug discovery process, providing insights into the mechanism of action and potential therapeutic applications (Chandralekha et al., 2019).
properties
IUPAC Name |
N-[cyano(oxolan-3-yl)methyl]-3-(2-fluorophenyl)sulfanylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN2O2S/c16-12-3-1-2-4-14(12)21-8-6-15(19)18-13(9-17)11-5-7-20-10-11/h1-4,11,13H,5-8,10H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSSCGDMEYGRBJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C(C#N)NC(=O)CCSC2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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